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Compound of Interest

Compound Name: Ethyl 2-methyl-3-oxopentanoate

Cat. No.: B1604888

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-methyl-3-oxopentanoate,
a key building block in organic synthesis. This document details its chemical identity,
physicochemical properties, a detailed experimental protocol for its synthesis, and a
visualization of the synthetic pathway.

Chemical Identity and Synonyms

The compound with the systematic IUPAC name ethyl 2-methyl-3-oxopentanoate is a
versatile intermediate in the synthesis of a variety of more complex molecules. It is also known
by several synonyms, which are often encountered in chemical literature and commercial
catalogs.

IUPAC Name: ethyl 2-methyl-3-oxopentanoate
Synonyms:

o Ethyl 2-methyl-3-ketopentanoate

o 2-Methyl-3-oxopentanoic acid ethyl ester

e Pentanoic acid, 2-methyl-3-oxo-, ethyl ester
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Physicochemical Properties

A summary of the key quantitative data for Ethyl 2-methyl-3-oxopentanoate is presented in
the table below for easy reference and comparison.

Property Value Source
Molecular Formula CsH1403 AChemBlock
Molecular Weight 158.19 g/mol PubChem
CAS Number 759-66-0 AChemBlock
Boiling Point 106 °C at 15 mmHg Sigma-Aldrich
Density 0.979 g/cm? (predicted) ChemBK
Physical Form Liquid Sigma-Aldrich
Purity 98% AChemBlock

Synthesis of Ethyl 2-methyl-3-oxopentanoate: An
Experimental Protocol

The synthesis of Ethyl 2-methyl-3-oxopentanoate is commonly achieved via a Claisen
condensation reaction. This method involves the base-promoted condensation of two ester
molecules to form a [3-keto ester. In this specific synthesis, ethyl propanoate serves as the
precursor for the enolate nucleophile, which then attacks another molecule of ethyl propanoate.
Subsequent methylation of the resulting ethyl 3-oxopentanoate would yield the target molecule.
A more direct approach, a crossed Claisen condensation between ethyl propanoate and
propanoic anhydride followed by reaction with an ethylating agent, can also be envisioned.

While a specific detailed protocol for the direct synthesis of Ethyl 2-methyl-3-oxopentanoate
is not readily available in the provided search results, a general procedure for a related Claisen
condensation is described. The following is a representative protocol adapted for the synthesis
of a B-keto ester, which forms the core of Ethyl 2-methyl-3-oxopentanoate.

Reaction: Claisen Condensation of Ethyl Propanoate
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Materials:

Ethyl propanoate

Sodium ethoxide

Toluene (anhydrous)

Hydrochloric acid (dilute)

Diethyl ether

Saturated sodium bicarbonate solution
Saturated sodium chloride solution (brine)
Anhydrous magnesium sulfate
Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser with a drying tube, and a dropping funnel is charged with a
solution of sodium ethoxide in anhydrous toluene.

Addition of Ester: Ethyl propanoate is added dropwise to the stirred solution of sodium
ethoxide at room temperature.

Reaction: The reaction mixture is then heated to reflux and maintained at this temperature
for several hours to ensure the completion of the condensation. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, the mixture is cooled to room temperature and then
poured into a beaker containing ice and dilute hydrochloric acid to neutralize the excess
base and protonate the enolate.

Extraction: The aqueous layer is separated and extracted three times with diethyl ether. The
combined organic extracts are then washed sequentially with water, saturated sodium
bicarbonate solution, and brine.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator to
yield the crude (-keto ester.

 Purification: The crude product is then purified by vacuum distillation to obtain the pure ethyl
3-oxopentanoate.

Alkylation to form Ethyl 2-methyl-3-oxopentanoate:

The resulting ethyl 3-oxopentanoate can then be alkylated at the C2 position using a suitable
methylating agent (e.g., methyl iodide) in the presence of a base (e.g., sodium ethoxide) to
yield the final product, Ethyl 2-methyl-3-oxopentanoate.

Synthetic Pathway Visualization

The following diagram illustrates the experimental workflow for the synthesis of a [3-keto ester
via the Claisen condensation, a foundational step for producing Ethyl 2-methyl-3-
oxopentanoate.
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Experimental Workflow: Claisen Condensation

Reaction Preparation

Prepare Reactants:
- Ethyl Propanoate
- Sodium Ethoxide

- Anhydrous Toluene

- Reflux Condenser

Assemble Flame-Dried Glassware:
- 3-Neck Round-Bottom Flask
- Dropping Funnel

Condensag;on Reaction

Add Ethyl Propanoate
dropwise to Sodium Ethoxide

in Toluene

\
Heat to Reflux
(monitor by TLC)

Work-up i}nd Extraction

Cool and Quench
with dilute HCl and ice
Y
Extract with Diethyl Ether

\ 4

Wash Organic Layer:
1. Water

2. Sat. NaHCOs

3. Brine

Purifi‘;ation

Dry over Anhydrous MgSOa
and Filter

Concentrate under
Reduced Pressure
Y
Purify by
Vacuum Distillation
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Caption: Synthesis of a 3-keto ester via Claisen condensation.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Ethyl 2-methyl-3-
oxopentanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604888#iupac-name-and-synonyms-for-ethyl-2-
methyl-3-oxopentanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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